2-methyl-N-[(5-nitro-2-furyl)methyleneamino]imidazo[1,2-a]pyridine-3-carboxamide

• Molecular Formula: C14H11N5O4
• Molecular Weight: 313.27 g/mol
• IUPAC Name: 2-methyl-N-[(E)-(5-nitrofuran-2-yl)methylideneamino]imidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C14H11N5O4/c1-9-13(18-7-3-2-4-11(18)16-9)14(20)17-15-8-10-5-6-12(23-10)19(21)22/h2-8H,1H3,(H,17,20)/b15-8+
• InChI Key: RZLDQCPWBBEYSG-OVCLIPMQSA-N
• Isomeric SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)N/N=C/C3=CC=C(O3)[N+](=O)[O-]
• SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NN=CC3=CC=C(O3)[N+](=O)[O-]

Description

2-methyl-N-[(5-nitro-2-furanyl)methylideneamino]-3-imidazo[1,2-a]pyridinecarboxamide is an imidazopyridine.

Scientific Research Applications

Synthesis and Derivative Formation

• Researchers have synthesized derivatives of imidazo[1,2-a]pyridine, noting their antibacterial and antiprotozoal properties. These derivatives include 2-(5'-nitro-2'-furyl) derivatives of imidazo[l,2-a]pyridine, which have been studied for changes in antibacterial properties as a function of different substituents (Saldabol et al., 1977).
• The aminomethylation of 2-(2-furyl)imidazo[1,2-a]-pyridine has been investigated, with a focus on the primary reaction at the 3 position of the imidazopyridine system (Saldabol, Zeligman, & Giller, 1971).

Structural and Chemical Properties

• Research on the structural aspects and charge distributions in derivatives of imidazo[1,2-a]-pyridine, including 2-phenylimidazo[1,2-a]pyridine, revealed insights into changes in electron density distribution and cation-anion contacts in these structures (Tafeenko, Paseshnichenko, & Schenk, 1996).
• A study explored the synthesis of cyanomethyl derivatives of imidazo[1,2-a]pyridine and their reactivity, including nitration, bromination, azo coupling, and nitrosation, highlighting the versatility of this compound in chemical reactions (Kutrov, Kovalenko, & Volovenko, 2008).

Potential Biological Activities

• Some derivatives of imidazo[1,2-a]pyridine have been synthesized for potential use as inhibitors of human rhinovirus, demonstrating the compound's relevance in medicinal chemistry (Hamdouchi et al., 1999).